Cas no 157142-50-2 (4-chloro-1-methyl-1H-pyrazole-5-carbonyl chloride)

• Product Name: 4-chloro-1-methyl-1H-pyrazole-5-carbonyl chloride
• CAS No: 157142-50-2
• MF: C₅H₄Cl₂N₂O
• MW: 179.004058837891
• MDL: MFCD03421434
• CID: 107695
• PubChem ID: 45075971
• Update Time: 2025-04-18

4-chloro-1-methyl-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonylchloride, 4-chloro-1-methyl-
• 4-Chloro-1-methyl-1H-pyrazole-5-carbonyl chloride
• AG-E-06096
• ALBB-010829
• BBL014500
• CTK0H0662
• MolPort-004-746-961
• SBB073226
• 1H-Pyrazole-5-carbonyl chloride, 4-chloro-1-methyl- (9CI)
• 1H-pyrazole-5-carbonyl chloride, 4-chloro-1-methyl-
• MFCD03421434
• AKOS005172550
• 4-chloro-2-methylpyrazole-3-carbonyl chloride
• VS-04332
• DTXSID80663117
• FT-0683321
• EN300-228553
• SCHEMBL16017418
• 4-Chloro-1-methyl-1H-pyrazole-5-carbonylchloride
• 157142-50-2
• STL196909
• H25869
• 4-chloro-1-methyl-1H-pyrazole-5-carbonyl chloride

• MDL： MFCD03421434
• Inchi： 1S/C5H4Cl2N2O/c1-9-4(5(7)10)3(6)2-8-9/h2H,1H3
• InChI Key： ZJUBRBFBPOSJDA-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C)C=1C(=O)Cl

Computed Properties

• Exact Mass: 177.97022
• Monoisotopic Mass: 177.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.55
• Boiling Point: 264.6°C at 760 mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.611
• PSA: 34.89

4-chloro-1-methyl-1H-pyrazole-5-carbonyl chloride Security Information

• HazardClass：IRRITANT